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Compound of Interest

Compound Name: Amiphenazole

Cat. No.: B1664907 Get Quote

Essential Safety and Handling Guide for
Amiphenazole
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Amiphenazole in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe management

of this compound.

Summary of Chemical and Physical Properties
For quick reference, the following table summarizes the key quantitative data for

Amiphenazole.
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Property Value

Molecular Formula C9H9N3S

Molecular Weight 191.26 g/mol

CAS Number 490-55-1

Appearance Flakes from water or dilute alcohol

Melting Point 163-164 °C (decomposes)[1]

Boiling Point 413.3 °C at 760 mmHg (estimate)[2]

Flash Point 203.7 °C (estimate)[2]

Solubility

Freely soluble in hot water, moderately in cold

water. Slightly soluble in alcohol. Practically

insoluble in most organic solvents.[1]

Stability Turns brown on exposure to light and air[1]

Hazard Identification and Personal Protective
Equipment (PPE)
Amiphenazole is harmful if swallowed, in contact with skin, or inhaled, and can cause skin and

eye irritation.[3] It is crucial to use appropriate Personal Protective Equipment (PPE) to

minimize exposure.

Recommended PPE Levels
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Protection Level Equipment When to Use

Standard LaboratoryAttire

(Level D)

Safety glasses, lab coat,

closed-toe shoes, nitrile

gloves.

For all routine handling of

Amiphenazole in a well-

ventilated area.

Enhanced Protection(Level C)

Chemical safety goggles or

face shield, double gloves

(chemotherapy-grade),

disposable gown, respiratory

protection (e.g., N95 or

higher).[4][5]

When there is a risk of

splashes, aerosols, or handling

powdered form outside of a

containment system.[6]

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of

Amiphenazole and ensuring laboratory safety.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable liners.

Weighing and Transfer: Conduct all weighing and transferring of powdered Amiphenazole
within a certified chemical fume hood or other ventilated enclosure to avoid inhalation of

dust.[6]

Solution Preparation: When preparing solutions, add Amiphenazole to the solvent slowly to

avoid splashing.

Post-Handling: After handling, wipe down all surfaces with an appropriate cleaning agent.

Remove and dispose of PPE as contaminated waste. Wash hands thoroughly with soap and

water.[5]

Storage Plan
Temperature: Store Amiphenazole at controlled room temperature, between 15°C and

30°C.
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Light and Air: Protect from light and air to prevent degradation.[1] Store in a tightly sealed,

opaque container.

Location: Store in a designated, clearly labeled area away from incompatible materials.

Disposal Plan
Dispose of Amiphenazole and any contaminated materials in accordance with institutional,

local, and national regulations for pharmaceutical waste.

Segregation: Segregate Amiphenazole waste from other laboratory waste streams.

Containment: Place all contaminated items (e.g., gloves, wipes, vials) in a clearly labeled,

sealed hazardous waste container.

Disposal:

Take-Back Programs: The preferred method is to use a drug take-back program if

available.

Licensed Waste Hauler: Arrange for pickup and disposal by a licensed hazardous waste

management company.

Household Trash (for small, deactivated quantities only): If permitted by local regulations

and no other options are available, mix the Amiphenazole with an undesirable substance

like cat litter or used coffee grounds, place it in a sealed plastic bag, and then in the

household trash. Note: This is not the recommended procedure for a laboratory setting.

Emergency Procedures: Spills and Exposure
Immediate and appropriate action is required in the event of a spill or personal exposure.

Spill Response
Evacuate: Immediately evacuate the affected area.

Notify: Alert laboratory personnel and the designated safety officer.
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Secure: Restrict access to the spill area.

Clean-up (for trained personnel only):

Don appropriate PPE (enhanced protection).

Contain the spill using absorbent pads or granules.

Gently sweep up powdered material, avoiding dust generation.

Clean the area with a suitable decontaminating solution.

Collect all cleanup materials in a hazardous waste container.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

water. Seek medical attention if irritation develops.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Visual Workflow Guides
The following diagrams illustrate the key procedural workflows for handling Amiphenazole
safely.
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Caption: Workflow for the safe handling of Amiphenazole.
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Clean-up (Trained Personnel Only)

Spill Occurs

Evacuate Area

Notify Personnel &
Safety Officer

Secure the Area

Don Enhanced PPE

Contain Spill

Collect Waste

Decontaminate Area

Spill Response Complete

Click to download full resolution via product page

Caption: Decision-making process for Amiphenazole spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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